Cas no 898442-22-3 (5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one)

• Product Name: 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one
• CAS No: 898442-22-3
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 5483167
• Update Time: 2025-06-11

5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(3-nitrophenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

• Inchi： 1S/C23H23N3O5/c27-22-14-21(15-24-9-11-25(12-10-24)19-6-2-1-3-7-19)30-17-23(22)31-16-18-5-4-8-20(13-18)26(28)29/h1-8,13-14,17H,9-12,15-16H2
• InChI Key： OZQFKTKQGAYXLF-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3)CC2)OC=C(OCC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=1

Additional information on 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

Comprehensive Overview of 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one (CAS No. 898442-22-3)

The compound 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one (CAS No. 898442-22-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique pyran-4-one core and phenylpiperazine moiety, this compound exhibits potential pharmacological properties, making it a subject of ongoing research. Its molecular structure combines a nitrophenyl group and a phenylpiperazine derivative, which are often associated with bioactivity in central nervous system (CNS) targeting molecules.

Recent studies have highlighted the growing interest in pyran-4-one derivatives due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a 3-nitrophenyl group in this compound suggests potential applications in the development of novel therapeutic agents. Researchers are particularly intrigued by its possible role in modulating neurotransmitter systems, given the presence of the phenylpiperazine moiety, which is commonly found in psychotropic drugs.

From a synthetic chemistry perspective, 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one represents a challenging target due to its multifunctional groups. The nitrophenyl and phenylpiperazine segments require precise reaction conditions to achieve high yields and purity. This complexity has led to innovations in synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation techniques, which are currently trending topics in organic chemistry research.

The pharmacological potential of this compound aligns with contemporary trends in drug discovery, such as the search for multi-target directed ligands (MTDLs). Given its structural features, 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one could interact with multiple biological targets, offering advantages in treating complex diseases like neurodegenerative disorders. This aligns with the increasing demand for neuroprotective agents and CNS-targeted therapies, which are highly searched topics in academic and pharmaceutical circles.

In addition to its therapeutic potential, the compound's physicochemical properties, such as solubility and stability, are critical for formulation development. The nitrophenyl group may influence its pharmacokinetic profile, while the pyran-4-one core could contribute to its metabolic stability. These aspects are essential for researchers exploring drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, which are frequently searched keywords in pharmaceutical sciences.

Another area of interest is the compound's potential role in structure-activity relationship (SAR) studies. By modifying the phenylpiperazine or nitrophenyl components, researchers can optimize its bioactivity and selectivity. This approach is particularly relevant in the context of personalized medicine and precision drug design, which are hot topics in modern pharmacology.

Environmental and regulatory considerations also play a role in the study of 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one. As the pharmaceutical industry moves toward green chemistry principles, synthetic routes for this compound are being evaluated for their sustainability and minimal environmental impact. This aligns with the growing emphasis on eco-friendly synthesis and green solvents, which are increasingly searched terms in chemical research.

In summary, 5-(3-nitrophenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one (CAS No. 898442-22-3) is a promising compound with multifaceted applications in drug discovery and medicinal chemistry. Its unique structure, combining a pyran-4-one scaffold with nitrophenyl and phenylpiperazine groups, offers exciting opportunities for research and development. As scientific interest continues to grow, this compound may pave the way for innovative therapies and contribute to advancements in targeted drug delivery and neuropharmacology.